Cas no 2381-21-7 (1-Methylpyrene)

1-Methylpyrene Properties

Names and Identifiers

• 1-Methylpyrene
• 1-Methyl-pyrene
• 1-methyl-pyren
• 1-Methylpyrene200µg
• 3-Methylpyrene
• Methylpyrene
• PYRENE,1-METHYL
• Pyrene,3-methyl
• Pyrene, 1-methyl-
• Pyrene, methyl-
• 1-Methyl pyrene
• AB8420OXQA
• KBSPJIWZDWBDGM-UHFFFAOYSA-N
• Pyrene, 3-methyl
• DSSTox_CID_5654
• DSSTox_RID_77870
• DSSTox_GSID_25654
• MLS002415673
• KBSPJIWZDWBDGM-UHFFFAOYSA-
• HMS3039G09
• NSC90776
• Tox21_200154
• +Expand

• MDL： MFCD00014329
• InChIKey： KBSPJIWZDWBDGM-UHFFFAOYSA-N
• Inchi： 1S/C17H12/c1-11-5-6-14-8-7-12-3-2-4-13-9-10-15(11)17(14)16(12)13/h2-10H,1H3
• SMILES： C12=C3C([H])=C([H])C(C([H])([H])[H])=C1C([H])=C([H])C1=C([H])C([H])=C([H])C(C([H])=C3[H])=C21
• BRN： 1868500

Computed Properties

• Exact Mass: 216.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 17
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.89240
• PSA: 0.00000
• Refractive Index: 1.8530 (estimate)
• Boiling Point: 372°C(lit.)
• Melting Point: 69.0 to 72.0 deg-C
• Solubility: DMSO: soluble
• Color/Form: Not determined
• Solubility: dissolve in water
• Density: 1.1020 (estimate)

1-Methylpyrene Security Information

• Symbol: GHS07
• RTECS：UR2460000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8

1-Methylpyrene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds